1,1-Dichloro-N,1-diphenylsilanamine

• CAS No.: 61715-69-3
• Molecular Formula: C12H11Cl2NSi
• Molecular Weight: 268.21 g/mol
• IUPAC Name: N-[dichloro(phenyl)silyl]aniline
• InChI: InChI=1S/C12H11Cl2NSi/c13-16(14,12-9-5-2-6-10-12)15-11-7-3-1-4-8-11/h1-10,15H
• InChI Key: JHOLOOLMFUIRRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N[Si](C2=CC=CC=C2)(Cl)Cl

Description

1,1-Dichloro-N,1-diphenylsilanamine is a silicon-based organometallic compound characterized by a central silicon atom bonded to two chlorine atoms, one phenyl group, and a diphenylamine moiety. The molecular formula is tentatively proposed as C₁₈H₁₅Cl₂NSi, assuming a structure where silicon is bonded to two chlorines, one phenyl group, and a diphenylamine group (NPh₂). Such compounds are typically intermediates in the synthesis of silicon-containing polymers, catalysts, or precursors for advanced materials .

Key structural features include:

• Silicon-centered reactivity: The Si–Cl bonds are highly susceptible to hydrolysis and nucleophilic substitution, enabling applications in cross-coupling reactions and material synthesis.
• Steric and electronic effects: The bulky phenyl groups enhance stability by shielding the silicon center, while the electron-withdrawing chlorine atoms increase electrophilicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,1-Dichloro-N,1-diphenylsilanamine can be synthesized through several methods. One common approach involves the reaction of diphenylsilane with chlorine gas under controlled conditions. The reaction typically takes place in an inert atmosphere to prevent unwanted side reactions. The reaction can be represented as follows:

[ \text{Ph}_2\text{SiH}_2 + \text{Cl}_2 \rightarrow \text{Ph}_2\text{SiCl}_2 + \text{H}_2 ]

Another method involves the reaction of diphenylsilane with thionyl chloride (SOCl2) to produce 1,1-dichloro-N,1-diphenylsilanamine. The reaction conditions usually include refluxing the reactants in an appropriate solvent such as dichloromethane.

Industrial Production Methods

Industrial production of 1,1-dichloro-N,1-diphenylsilanamine often involves large-scale chlorination processes. The use of continuous flow reactors and advanced purification techniques ensures high yield and purity of the final product. The reaction conditions are optimized to minimize the formation of by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

1,1-Dichloro-N,1-diphenylsilanamine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles such as amines, alcohols, or thiols.

Reduction Reactions: The compound can be reduced to form silane derivatives with different functional groups.

Oxidation Reactions: Oxidation of 1,1-dichloro-N,1-diphenylsilanamine can lead to the formation of silanols or siloxanes.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines (e.g., methylamine), alcohols (e.g., methanol), and thiols (e.g., thiophenol). These reactions typically occur under mild conditions with the use of a suitable solvent.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) are employed.

Major Products Formed

Substitution Reactions: Products include substituted silanes with various functional groups.

Reduction Reactions: Products include silane derivatives with reduced functional groups.

Oxidation Reactions: Products include silanols and siloxanes.

Scientific Research Applications

1,1-Dichloro-N,1-diphenylsilanamine has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of various organosilicon compounds. Its unique reactivity makes it valuable in the development of new materials and catalysts.

Biology: The compound is studied for its potential use in biological systems, particularly in the modification of biomolecules and the development of biocompatible materials.

Medicine: Research is ongoing to explore its potential as a drug delivery agent and its role in the development of novel therapeutic agents.

Industry: It is used in the production of specialty chemicals, coatings, and adhesives. Its unique properties make it suitable for applications in electronics and materials science.

Mechanism of Action

The mechanism of action of 1,1-dichloro-N,1-diphenylsilanamine involves its interaction with various molecular targets. The compound can form covalent bonds with nucleophilic sites on biomolecules, leading to modifications in their structure and function. The pathways involved in its action include:

Nucleophilic Substitution: The chlorine atoms can be replaced by nucleophiles, leading to the formation of new chemical bonds.

Redox Reactions: The compound can undergo redox reactions, altering the oxidation state of the silicon atom and affecting its reactivity.

Comparison with Similar Compounds

1,1-Dichloro-N,N-diethylphosphanamine (C₄H₁₀Cl₂NP)

• Structural differences : Replaces silicon with phosphorus, leading to distinct electronic properties. Phosphorus’ higher electronegativity increases polarity and reactivity toward nucleophiles compared to silicon.
• Synthesis : Synthesized via reaction of phosphorus trichloride (PCl₃) with diethylamine, yielding 88% under optimized conditions .
• Applications: Used in organophosphorus chemistry, such as synthesizing phosphorotrithioates for agrochemicals .
• Key distinction : Silicon analogs like 1,1-Dichloro-N,1-diphenylsilanamine are less electrophilic but more thermally stable, favoring material science applications over catalysis .

1-Chloro-N,N-diethyl-1,1-diphenylsilanamine (C₁₆H₂₀ClNSi)

• Substituent effects : Ethyl groups on nitrogen reduce steric hindrance compared to phenyl groups, increasing reactivity. The single chlorine on silicon further limits electrophilicity relative to dichloro analogs .
• Synthetic utility : Acts as a precursor for mixed phosphorotrithioates, highlighting the role of silicon in facilitating sequential coupling reactions .

1,1-Dichloro-N,N,1-trimethylsilylamine (C₃H₉Cl₂NSi)

• Simpler structure : Methyl groups on both silicon and nitrogen enhance volatility but reduce thermal stability.
• Reactivity : Rapid hydrolysis in aqueous environments due to smaller substituents, contrasting with the hydrolytic resistance imparted by phenyl groups in diphenylsilanamines .

1,3-Diphenyltetramethyldisilazane (C₁₆H₂₁NSi₂)

• Dimeric structure: Disilazanes feature Si–N–Si linkages, offering higher stability than monomeric silanamines.
• Applications: Widely used in chemical vapor deposition (CVD) for silicon nitride films, whereas monomeric silanamines serve as intermediates in stepwise syntheses .

Comparative Data Table

Compound	Molecular Formula	Central Atom	Key Substituents	Synthesis Yield	Key Applications
1,1-Dichloro-N,1-diphenylsilanamine	C₁₈H₁₅Cl₂NSi	Si	Cl₂, Ph, NPh₂	Not reported	Material precursors, catalysts
1,1-Dichloro-N,N-diethylphosphanamine	C₄H₁₀Cl₂NP	P	Cl₂, NEt₂	88%	Agrochemical intermediates
1-Chloro-N,N-diethyl-1,1-diphenylsilanamine	C₁₆H₂₀ClNSi	Si	Cl, Ph₂, NEt₂	Not reported	Coupling reaction intermediates
1,3-Diphenyltetramethyldisilazane	C₁₆H₂₁NSi₂	Si (dimeric)	Ph₂, Me₂	High purity	CVD precursors

Research Findings and Key Insights

• Reactivity trends : Silicon compounds with phenyl substituents exhibit slower hydrolysis rates compared to alkyl-substituted analogs, making them suitable for controlled synthesis environments .
• Synthetic versatility : Phosphanamines excel in forming P–S bonds (e.g., phosphorotrithioates), while silanamines are prioritized for Si–O or Si–N bond formation in material science .
• Steric effects : Bulky diphenyl groups in 1,1-Dichloro-N,1-diphenylsilanamine hinder side reactions, improving selectivity in cross-coupling processes .